Cas no 2646-31-3 (4-(4-Bromophenyl)-3-thiosemicarbazide)

4-(4-Bromophenyl)-3-thiosemicarbazide structure

2646-31-3 structure

Product Name:4-(4-Bromophenyl)-3-thiosemicarbazide

CAS No:2646-31-3

MF:C₇H₈BrN₃S

MW:246.12751865387

MDL:MFCD00060578

CID:262453

PubChem ID:2735617

Update Time:2025-04-19

4-(4-Bromophenyl)-3-thiosemicarbazide Chemical and Physical Properties

Names and Identifiers

- Hydrazinecarbothioamide,N-(4-bromophenyl)-
- 1-amino-3-(4-bromophenyl)thiourea
- 4-(4-Bromophenyl)-3-thiosemicarbazide
- 4-bromophenylthiosemicarbazide
- AKOS003329094
- 3-amino-1-(4-bromophenyl)thiourea
- CAA64631
- SB86455
- DTXSID10181056
- AB01327421-02
- 4-(p-Bromophenyl)thiosemicarbazide
- CS-0323834
- 2646-31-3
- MFCD00060578
- Hydrazinecarbothioamide, N-(4-bromophenyl)-
- A818460
- CHEMBL3286600
- BDBM50019769
- N-(4-Bromophenyl)hydrazinecarbothioamide
- 4-(4-Bromophenyl)thiosemicarbazide
- 1-azanyl-3-(4-bromophenyl)thiourea
- FT-0634428
- NCGC00332931-01
- SCHEMBL9036606
- DTXCID20103547
- STK408617
- DB-046962
- MDL： MFCD00060578
- Inchi： 1S/C7H8BrN3S/c8-5-1-3-6(4-2-5)10-7(12)11-9/h1-4H,9H2,(H2,10,11,12)
- InChI Key： ACKSCWQUPJXVIC-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1)NC(NN)=S

Computed Properties

Exact Mass: 244.96200
Monoisotopic Mass: 244.962
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 157
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 82.2A^2
XLogP3: 1.5

Experimental Properties

Density: 1.726
Melting Point: 181-182°C (dec.)
Boiling Point: 335.9°Cat760mmHg
Flash Point: 156.9°C
Refractive Index: 1.748
PSA: 82.17000
LogP: 2.77340

4-(4-Bromophenyl)-3-thiosemicarbazide Security Information

HazardClass：IRRITANT

4-(4-Bromophenyl)-3-thiosemicarbazide Customs Data

HS CODE：2930909090
Customs Data：

China Customs Code:
2930909090

Overview:

2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

4-(4-Bromophenyl)-3-thiosemicarbazide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	018316-1g	4-(4-Bromophenyl)-3-thiosemicarbazide	2646-31-3		1g	￡44.00	2022-02-28
Fluorochem	018316-5g	4-(4-Bromophenyl)-3-thiosemicarbazide	2646-31-3		5g	￡132.00	2022-02-28
Alichem	A250001800-10g	N-(4-Bromophenyl)hydrazinecarbothioamide	2646-31-3	95%	10g	$400.00	2023-09-02
TRC	B801113-50mg	4-(4-Bromophenyl)-3-thiosemicarbazide	2646-31-3		50mg	$ 50.00	2022-06-06
TRC	B801113-100mg	4-(4-Bromophenyl)-3-thiosemicarbazide	2646-31-3		100mg	$ 65.00	2022-06-06
TRC	B801113-500mg	4-(4-Bromophenyl)-3-thiosemicarbazide	2646-31-3		500mg	$ 80.00	2022-06-06
Apollo Scientific	OR3090-1g	4-(4-Bromophenyl)-3-thiosemicarbazide	2646-31-3		1g	£44.00	2024-05-26
abcr	AB149524-1 g	4-(4-Bromophenyl)-3-thiosemicarbazide, 97%; .	2646-31-3	97%	1 g	€128.10	2023-07-20
abcr	AB149524-5 g	4-(4-Bromophenyl)-3-thiosemicarbazide, 97%; .	2646-31-3	97%	5 g	€253.90	2023-07-20
SHENG KE LU SI SHENG WU JI SHU	sc-261328-1g	4-(4-Bromophenyl)-3-thiosemicarbazide,	2646-31-3		1g	￥353.00	2023-09-05

4-(4-Bromophenyl)-3-thiosemicarbazide Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:2646-31-3)4-(4-Bromophenyl)-3-thiosemicarbazide

Order Number:A818460

Stock Status:in Stock

Quantity:5g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 16:08

Price ($):189.0

Email:sales@amadischem.com

Product Official Link

4-(4-Bromophenyl)-3-thiosemicarbazide Related Literature

1. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
2. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†

Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
3. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
4. An approach for correlating the structural and electrical properties of Zr4+-modified SrBi4Ti4O15/SBT ceramic

Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
5. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143

Related Categories

2646-31-3 (4-(4-Bromophenyl)-3-thiosemicarbazide) Related Products

Recommended suppliers